3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid

• IUPAC Name: 3-[2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenyl]propanoic acid
• InChI: InChI=1S/C25H23NO4/c27-24(28)14-13-17-7-1-2-8-18(17)15-26-25(29)30-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h1-12,23H,13-16H2,(H,26,29)(H,27,28)
• InChI Key: XNRWXOLCHXHLIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)O)CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C25H23NO4
• Molecular Weight: 401.5 g/mol
• CAS No.: 2230807-62-0

Description

“3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid” is an alanine derivative. It has a molecular weight of 393.48. The IUPAC name for this compound is 3-cyclohexyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]alanine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C24H27NO4/c26-23(27)22(14-16-8-2-1-3-9-16)25-24(28)29-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,16,21-22H,1-3,8-9,14-15H2,(H,25,28)(H,26,27).

Physical and Chemical Properties Analysis

This compound is a solid at room temperature.

Scientific Research Applications

Branched Chain Aldehydes in Foods

• Flavor Compounds Synthesis : Branched aldehydes, such as 2-methyl propanal and 3-methyl butanal, play crucial roles as flavor compounds in food products. The synthesis and degradation pathways of these compounds from amino acids highlight the intricate relationships between chemical structures and flavor profiles in both fermented and non-fermented food products (Smit, Engels, & Smit, 2009).

Cinnamic Acid Derivatives in Cancer Research

• Anticancer Potential : Cinnamic acid derivatives have been explored for their anticancer properties. The structural flexibility of these compounds allows for various chemical reactions, making them promising candidates in medicinal research as antitumor agents (De, Baltas, & Bedos-Belval, 2011).

Biomass-derived Levulinic Acid for Drug Synthesis

• Drug Synthesis : Levulinic acid (LEV), derived from biomass, offers a sustainable pathway for synthesizing a wide range of chemicals, including drugs. Its functionality enables the synthesis of cost-effective and cleaner reaction processes, highlighting the potential of biomass-derived compounds in medicine (Zhang et al., 2021).

Phosphonic Acid Applications

• Diverse Applications : Phosphonic acid showcases a wide array of applications due to its bioactive properties. It serves in drug synthesis, bone targeting, and the design of supramolecular materials, emphasizing the versatility of phosphorus-containing compounds in scientific research (Sevrain et al., 2017).

Safety and Hazards

The compound has been classified as harmful, with hazard statements H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P362+P364, P405, P501.

Mechanism of Action

Target of Action

The primary target of the compound “3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}propanoic acid” is currently unknown

Mode of Action

It is known to be an alanine derivative , which suggests it may interact with biological systems in a similar manner to other alanine derivatives.

Biochemical Pathways

Alanine derivatives have been commercially used as ergogenic supplements, influencing the secretion of anabolic hormones, supplying fuel during exercise, and preventing exercise-induced muscle damage .